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Compound of Interest

Compound Name: Dimethyl benzylphosphonate

Cat. No.: B1296082

CAS Number: 773-47-7

This technical guide provides a comprehensive overview of dimethyl benzylphosphonate, a
versatile organophosphorus compound. The information is intended for researchers, scientists,
and professionals in drug development and organic synthesis. This document covers the
compound's properties, synthesis, and key applications, with a focus on detailed experimental
procedures and conceptual workflows.

Physicochemical and Safety Properties

Dimethyl benzylphosphonate is a colorless to light yellow liquid.[1] It is soluble in organic
solvents such as ethanol, ether, and dimethylformamide.[1] The key physicochemical and
safety data are summarized in the tables below.

Table 1: Physicochemical Properties of Dimethyl
Benzylphosphonate
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Property Value Source
CAS Number 773-47-7 [1]12]
Molecular Formula CoH1303P [1][2]
Molecular Weight 200.17 g/mol [2]
Appearance Colorless or light yellow liquid [1]
Boiling Point 132 °C @ 0.3 Torr [1]
Density ~1.12 g/cm?3 [1]
Refractive Index 1.49 [1]
Flash Point 144.4 °C [1]
Vapor Pressure 0.00327 mmHg at 25°C [1]

Table 2: Safety and Hazard Information
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Hazard Statement

Precautionary Statement

Source

H315: Causes skin irritation

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.

[2](3]

H319: Causes serious eye

irritation

P301+P312: IF SWALLOWED:

call a POISON CENTER or
doctor/physician IF you feel

unwell.

[2](3]

H335: May cause respiratory

irritation

P302+P352: IF ON SKIN:
wash with plenty of soap and

water.

[2](3]

P304+P340: IF INHALED:
Remove victim to fresh air and
Keep at rest in a position

comfortable for breathing.

[2](3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2](3]

Synthesis of Dimethyl Benzylphosphonate

The most common and efficient method for synthesizing dimethyl benzylphosphonate is the

Michaelis-Arbuzov reaction. This reaction involves the nucleophilic attack of a trialkyl

phosphite, in this case, trimethyl phosphite, on an alkyl halide, such as benzyl bromide. The

reaction proceeds via a phosphonium salt intermediate, which then undergoes dealkylation to

yield the final phosphonate ester.

Experimental Protocol: Michaelis-Arbuzov Synthesis

This protocol is a representative procedure adapted from methods for analogous

benzylphosphonates.
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Materials:

Benzyl bromide

Trimethyl phosphite

Toluene (anhydrous, optional)

Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

Heating mantle and magnetic stirrer

Vacuum distillation setup or column chromatography supplies (silica gel, solvents)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, add benzyl bromide (1.0 equivalent).

o Addition of Reagent: Add an excess of trimethyl phosphite (1.5 to 2.0 equivalents). The
reaction can be performed neat or in an anhydrous solvent like toluene.

e Reaction Conditions: Heat the reaction mixture to a temperature between 100-150 °C. The
optimal temperature will depend on the reactivity of the halide and whether a solvent is used.

» Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or 3P NMR spectroscopy. The reaction is typically complete within 4-
24 hours.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
 Purification:

o Vacuum Distillation: Remove the excess trimethyl phosphite and the methyl bromide
byproduct by distillation under reduced pressure. The desired dimethyl
benzylphosphonate can then be purified by vacuum distillation.
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o Column Chromatography: Alternatively, the crude product can be purified by silica gel
column chromatography. A typical eluent system is a gradient of ethyl acetate in hexanes.

o Characterization: The purified product should be characterized by spectroscopic methods (*H
NMR, 3C NMR, 3P NMR, and MS) to confirm its identity and purity.

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
dimethyl benzylphosphonate.
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Caption: General workflow for the synthesis and purification of dimethyl benzylphosphonate.

Applications in Organic Synthesis
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Dimethyl benzylphosphonate is a valuable reagent in organic synthesis, primarily used in the
Horner-Wadsworth-Emmons (HWE) reaction to form alkenes with high stereoselectivity.

The Horner-Wadsworth-Emmons Reaction

The HWE reaction involves the reaction of a phosphonate-stabilized carbanion with an
aldehyde or ketone to produce an alkene. A key advantage of the HWE reaction over the Wittig
reaction is that the byproduct, a dialkyl phosphate salt, is water-soluble and easily removed
during work-up.

The reaction begins with the deprotonation of the phosphonate at the a-carbon using a base
(e.g., NaH, n-BuLi) to form a nucleophilic carbanion. This carbanion then attacks the carbonyl
carbon of an aldehyde or ketone, leading to the formation of an oxaphosphetane intermediate.
This intermediate subsequently collapses to form the alkene and a phosphate ester byproduct.
The HWE reaction typically favors the formation of (E)-alkenes.

Logical Diagram of the Horner-Wadsworth-Emmons
Reaction

The following diagram illustrates the key steps in the Horner-Wadsworth-Emmons reaction.
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Caption: Logical flow of the Horner-Wadsworth-Emmons reaction using dimethyl
benzylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl Benzylphosphonate: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296082#dimethyl-benzylphosphonate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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